2-[2-(methylsulfanyl)pyrimidin-4-yl]-octahydro-1H-isoindole

• IUPAC Name: 2-(2-methylsulfanylpyrimidin-4-yl)-1,3,3a,4,5,6,7,7a-octahydroisoindole
• InChI: InChI=1S/C13H19N3S/c1-17-13-14-7-6-12(15-13)16-8-10-4-2-3-5-11(10)9-16/h6-7,10-11H,2-5,8-9H2,1H3
• InChI Key: UJTQMMKOZXJBIT-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=CC(=N1)N2CC3CCCCC3C2
• Molecular Formula: C13H19N3S
• Molecular Weight: 249.38 g/mol

Description

The compound “2-[2-(methylsulfanyl)pyrimidin-4-yl]-octahydro-1H-isoindole” is a complex organic molecule that contains a pyrimidine ring and an isoindole ring. The pyrimidine ring is substituted with a methylsulfanyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimidine ring, an isoindole ring, and a methylsulfanyl group. The exact structure would depend on the specific locations of these groups within the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific reactivity of its functional groups. The pyrimidine ring and the methylsulfanyl group are likely to be involved in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as its polarity, solubility, melting point, and boiling point would depend on the nature and arrangement of its functional groups.

Mechanism of Action

Mode of Action

• For instance, if it resembles other pyridopyrimidine derivatives, it might act as a kinase inhibitor or modulate cellular signaling pathways .

Pharmacokinetics (ADME)

• Absorption : The compound’s lipophilicity affects its cell permeability. Lipophilic compounds diffuse more readily into cells .

Result of Action

• In cancer research, pyridopyrimidines inhibit CDK4/6, crucial for cell cycle progression .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. Without specific data, it’s difficult to provide detailed information on its safety and hazards.

Future Directions

The future research directions for this compound could include further studies on its synthesis, its potential uses, and its safety profile. It could also involve exploring its interactions with various biological targets.